Cas no 104175-33-9 (2,6-Dimethylquinoline-4-carboxylic acid)

2,6-Dimethylquinoline-4-carboxylic acid Properties

Names and Identifiers

• 2,6-Dimethylquinoline-4-carboxylic acid
• 2,6-dimethyl-4-quinolinecarboxylic acid
• 2,6-DIMETHYL-QUINOLINE-4-CARBOXYLIC ACID
• 4-Quinolinecarboxylicacid, 2,6-dimethyl-
• 005491
• 2,6-Dimethyl-chinolin-4-carbonsaeure
• 2,6-dimethylquinoline-4-carboxylic acid(SALTDATA: FREE)
• AC1LG2I8
• ACMC-20dwxi
• F1962-0263
• Oprea1_126759
• Oprea1_818013
• ZERO
• 2,6-dimethylcinchoninic acid
• PPFCNYVQJDEENH-UHFFFAOYSA-N
• 2,6-dimethylquinoline-4-carboxylic acid, AldrichCPR
• SB68805
• AB00677695-01
• VS-04030
• NCGC00329337-01
• 2,6-dimethylquinoline-4-carboxylicacid
• AT36186
• 3-(4-SULFAMOYL-PHENYL)-PROPIONICACID
• 104175-33-9
• HMS1681B14
• MFCD00487548
• SCHEMBL15566039
• Z56921783
• AKOS000117296
• 4-Quinolinecarboxylic acid, 2,6-dimethyl-
• AB00677695-03
• FT-0764214
• DTXSID40354953
• EN300-05732
• 2,6-Dimethyl-quinoline-4-carboxylic acid
• BBL013867
• STK410889
• 2,6-dimethylquinoline-4-carboxylic acid
• DB-027917
• ALBB-011602
• +Expand

• MDL： MFCD00487548
• InChIKey： PPFCNYVQJDEENH-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H11NO2/c1-7-3-4-11-9(5-7)10(12(14)15)6-8(2)13-11/h3-6H,1-2H3,(H,14,15)
• SMILES： CC1=CC2=C(C=C(C)N=C2C=C1)C(=O)O

Computed Properties

• Exact Mass: 200.0712
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 200.071154
• Heavy Atom Count: 15
• Complexity: 249
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 53

Experimental Properties

• LogP: 2.54980
• PSA: 53.02
• Boiling Point: 359.7°Cat760mmHg
• Flash Point: 171.3°C
• Density: 1.243